Cas no 94213-60-2 (5-cyclohexyl-1,4-methylhexan-3-one)

• Product Name: 5-cyclohexyl-1,4-methylhexan-3-one
• CAS No: 94213-60-2
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 1985221
• Update Time: 2022-09-22

5-cyclohexyl-1,4-methylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-1,4-methylhexan-3-one
• 2-cyclohexylheptan-3-one
• 2-cyclohexylheptan-4-one,5-cyclohexyl-4-methylhexan-3-one
• 5-Cyclohexyl-4-methyl-3-hexanone

• Inchi： 1S/C13H24O/c1-4-13(14)11(3)10(2)12-8-6-5-7-9-12/h10-12H,4-9H2,1-3H3
• InChI Key： BDIBAMAHAOIPBY-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)C(C1CCCCC1)C

Computed Properties

• Exact Mass: 196.182715
• Monoisotopic Mass: 196.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.885
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.454